Cas no 68067-16-3 (Tert-butyl 3-methyl-2-methylidene-5-(2-methylpropyl)-3h-furan-4-carboxylate)

• Product name: Tert-butyl 3-methyl-2-methylidene-5-(2-methylpropyl)-3h-furan-4-carboxylate
• CAS No: 68067-16-3
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 968576
• PubChem ID: 330210

Tert-butyl 3-methyl-2-methylidene-5-(2-methylpropyl)-3h-furan-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-methyl-2-methylidene-5-(2-methylpropyl)-3h-furan-4-carboxylate
• 2-isobutyl-4-methyl-5-methylene-4,5-dihydro-furan-3-carboxylic acid tert-butyl ester
• AC1L76ED
• NSC317053
• tert-Butyl 4-methyl-5-methylidene-2-(2-methylpropyl)-4,5-dihydrofuran-3-carboxylate
• 68067-16-3
• NSC-317053
• DTXSID30317512

• Inchi： InChI=1S/C15H24O3/c1-9(2)8-12-13(10(3)11(4)17-12)14(16)18-15(5,6)7/h9-10H,4,8H2,1-3,5-7H3
• InChI Key： JEYAVCJJAGKOPV-UHFFFAOYSA-N
• SMILES： CC1C(=C)OC(=C1C(=O)OC(C)(C)C)CC(C)C

Computed Properties

• Exact Mass: 252.17262
• Monoisotopic Mass: 252.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.7

Experimental Properties

• Density: 0.98
• Boiling Point: 321.9°C at 760 mmHg
• Flash Point: 132.2°C
• Refractive Index: 1.473
• PSA: 35.53
• LogP: 3.80830